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Compound of Interest

Compound Name: Nickel chromate

Cat. No.: B085382 Get Quote

Technical Support Center: Nickel-Chromium
Alloys
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding the use of nickel-chromium alloys in research and development settings.

Frequently Asked Questions (FAQs)
Q1: I am observing unexpected corrosion on my nickel-chromium alloy components after

exposure to high temperatures. What could be the cause?

A1: High-temperature corrosion in nickel-chromium alloys is often due to interaction with

specific contaminants in the operating environment. Key factors include:

Sulfur Compounds: At elevated temperatures, sulfur can react with nickel to form a low-

melting-point eutectic compound, leading to a liquid phase attack and significant corrosion.

[1][2] Alloys with higher chromium content (over 30%) are more resistant to this form of

attack due to the preferential formation of chromium sulfides.[1][3]

Fuel Ashes: Certain fuel ashes, particularly those containing vanadium, can be aggressive.

[3] These ashes can have a fluxing effect on the protective oxide scale, increasing the alloy's

susceptibility to oxidation.[3]
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Oxidizing Agents: Strong oxidizing agents can react with both nickel and chromium, leading

to degradation.[4]

Q2: My experimental results are inconsistent when using nickel-chromium alloy instruments.

Could the alloy be reacting with my chemical reagents?

A2: Yes, nickel-chromium alloys can react with several types of chemicals, which may interfere

with your experimental results. Incompatible materials to avoid include:

Strong Acids: Direct contact with strong acids should be avoided.[4][5][6][7]

Oxidizing Materials: Materials such as ammonium nitrite and bromine pentafluoride are

incompatible.[4][5]

Halogenated Compounds: Contact with halogenated extinguishing agents should be

avoided, especially with small chips or fines of the alloy.[6]

Organic Solvents: Certain organic solvents like methanol are listed as incompatible with

nickel.[4]

Q3: Are there any specific materials I should avoid in the construction of my experimental setup

that will be in contact with nickel-chromium alloys at high temperatures?

A3: Yes, to prevent adverse reactions and maintain the integrity of your setup, avoid direct

contact between nickel-chromium alloys and the following materials at high temperatures:

Flammable Materials: Do not mount nichrome wire near paper, plastic, or wood.[8]

Certain Metals: Contact with aluminum should be avoided.[4]

Water (with molten metal): Do not use water for fires involving molten nickel-chromium alloy,

as it can react violently.[6][9]

Troubleshooting Guide
Issue: Accelerated Corrosion or "Wart-like" Formations on the Alloy Surface
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Potential Cause Troubleshooting Steps

Sulfidation Attack

1. Analyze the operating environment for

sources of sulfur (e.g., fuel, insulation,

atmospheric contaminants). 2. If sulfur is

present, consider using an alloy with a higher

chromium content (>30%) for better resistance.

[1] 3. Implement a cleaning protocol to remove

any sulfur-containing deposits from the alloy

surface.

Attack by Fuel Ashes

1. Analyze the composition of any ash or

deposits on the alloy surface, specifically

looking for vanadium.[3] 2. If vanadium is

present, consider using a higher chromium

content alloy.[3] 3. Explore the use of protective

coatings or sheaths to shield the nickel-

chromium alloy.

Issue: Discoloration and Degradation in an Acidic Environment

Potential Cause Troubleshooting Steps

Acid Corrosion

1. Identify the specific acid, its concentration,

and the operating temperature. 2. For strongly

oxidizing acids like nitric acid, ensure the nickel-

chromium alloy has at least 15% chromium.[10]

3. For reducing acids like pure hydrochloric acid,

a nickel-molybdenum alloy may be a better

choice. 4. If oxidizing impurities are present in a

reducing acid, a nickel-chromium-molybdenum

alloy is often the most suitable option.

Incompatible Materials Summary
The following table summarizes materials that are generally incompatible with nickel-chromium

alloys.
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Category Incompatible Materials

Acids Strong Acids[4][5][6][7]

Oxidizing Agents
Strong Oxidizers, Ammonium Nitrite, Bromine

Pentafluoride[4][5]

Sulfur Compounds Sulfur compounds at high temperatures[1][2][4]

Metals Aluminum[4]

Organic Solvents Methanol[4]

Other Wood, p-Dioxane[4], Flammable materials[8]

Experimental Protocols
Standard Test Method for Pitting and Crevice Corrosion Resistance (ASTM G48)

This method is often used to determine the resistance of stainless steels and related alloys to

pitting and crevice corrosion.

Specimen Preparation: Test specimens are cleaned and measured. For crevice corrosion

testing, crevice-formers are attached.

Test Solution: A solution of 6% ferric chloride is typically used.

Exposure: The specimens are immersed in the test solution for a specified period (e.g., 72

hours) at a constant temperature.

Evaluation: After exposure, the specimens are cleaned and examined for pitting and crevice

corrosion. The weight loss is also measured to determine the corrosion rate.

Logical Relationship of Incompatible Materials
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Conditions of Incompatibility

Incompatible Material Categories

Nickel-Chromium Alloy

High Temperature
 in presence of

Aqueous/Chemical Contact
 in presence of

Sulfur Compounds

Fuel Ashes (e.g., Vanadium)

Strong Acids

Strong Oxidizers

Certain Metals (e.g., Aluminum)

Organic Solvents

Click to download full resolution via product page

Caption: Incompatibility pathways for nickel-chromium alloys.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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